2-(5-bromo-2-hydroxybenzoyl)-N-(2,4-difluorophenyl)hydrazinecarboxamide

• IUPAC Name: 1-[(5-bromo-2-hydroxybenzoyl)amino]-3-(2,4-difluorophenyl)urea
• InChI: InChI=1S/C14H10BrF2N3O3/c15-7-1-4-12(21)9(5-7)13(22)19-20-14(23)18-11-3-2-8(16)6-10(11)17/h1-6,21H,(H,19,22)(H2,18,20,23)
• InChI Key: SPWXRDSNFRPYBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)NC(=O)NNC(=O)C2=C(C=CC(=C2)Br)O
• Molecular Formula: C14H10BrF2N3O3
• Molecular Weight: 386.15 g/mol

Description

2-(5-bromo-2-hydroxybenzoyl)-N-(2,4-difluorophenyl)hydrazinecarboxamide, also known as BDFH, is a chemical compound that has gained attention in the scientific community due to its potential use in cancer treatment.

Mechanism of Action

The mechanism of action of 2-(5-bromo-2-hydroxybenzoyl)-N-(2,4-difluorophenyl)hydrazinecarboxamide involves the inhibition of tubulin polymerization, which is necessary for cell division. This compound binds to the colchicine-binding site of tubulin, preventing the formation of microtubules and ultimately leading to cell death.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity in normal cells, indicating that it may have a favorable safety profile for use in cancer treatment. Additionally, this compound has been found to inhibit the migration and invasion of cancer cells, suggesting that it may have potential as an anti-metastatic agent.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(5-bromo-2-hydroxybenzoyl)-N-(2,4-difluorophenyl)hydrazinecarboxamide in lab experiments is its high potency and specificity for cancer cells. However, this compound has limited solubility in aqueous solutions, which may pose challenges for certain experimental designs. Additionally, this compound has not yet been tested in animal models, which may limit its potential for clinical translation.

Future Directions

Future research on 2-(5-bromo-2-hydroxybenzoyl)-N-(2,4-difluorophenyl)hydrazinecarboxamide could focus on optimizing its solubility and pharmacokinetics for use in animal models. Additionally, further studies could investigate the potential of this compound as a combination therapy with other chemotherapeutic agents. Finally, research could explore the potential of this compound as a treatment for other diseases beyond cancer, such as neurodegenerative disorders.

Scientific Research Applications

2-(5-bromo-2-hydroxybenzoyl)-N-(2,4-difluorophenyl)hydrazinecarboxamide has been studied extensively for its potential use in cancer treatment. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. These findings suggest that this compound may have potential as a chemotherapeutic agent.